Cas no 18385-84-7 (6-methoxy-2H-chromene)

• Product Name: 6-methoxy-2H-chromene
• CAS No: 18385-84-7
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1377938
• PubChem ID: 29052
• Update Time: 2025-04-24

6-methoxy-2H-chromene Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2H-chromene
• 6-Methoxy-α-chromene
• 6-Methoxy-2H-1-benzopyran
• SCHEMBL5229806
• 6-Methoxy-alpha-chromene
• 6-methoxy-2H-[1]benzopyran
• 5-17-04-00216 (Beilstein Handbook Reference)
• DTXSID80171489
• LMCDFCKWRNBXBB-UHFFFAOYSA-N
• 2H-1-BENZOPYRAN, 6-METHOXY-
• 18385-84-7
• BRN 1282135
• 6-Methoxybenzopyran

• Inchi： 1S/C10H10O2/c1-11-9-4-5-10-8(7-9)3-2-6-12-10/h2-5,7H,6H2,1H3
• InChI Key： LMCDFCKWRNBXBB-UHFFFAOYSA-N
• SMILES： O1CC=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-methoxy-2H-chromene

Exploring the Versatile Applications and Properties of 6-Methoxy-2H-chromene (CAS No. 18385-84-7)

6-Methoxy-2H-chromene, with the CAS number 18385-84-7, is a fascinating organic compound that belongs to the chromene family. This compound, also known as 6-methoxy-2H-1-benzopyran, has garnered significant attention in recent years due to its unique structural features and potential applications in various industries. Researchers and industry professionals are increasingly interested in understanding the synthesis of 6-methoxy-2H-chromene, its physicochemical properties, and its role in pharmaceutical intermediates.

The molecular structure of 6-methoxy-2H-chromene features a benzopyran core with a methoxy group at the 6-position. This specific substitution pattern contributes to its distinctive chemical reactivity and makes it a valuable building block in organic synthesis. Recent studies have focused on optimizing the production process of 6-methoxy-2H-chromene to improve yield and purity, addressing one of the most common queries in chemical forums and research publications.

In the pharmaceutical sector, 6-methoxy-2H-chromene derivatives have shown promising biological activities. The compound serves as a precursor for developing potential therapeutic agents, particularly in areas such as anti-inflammatory drugs and neuroprotective compounds. These applications align with current healthcare trends focusing on novel drug discovery and development. The structure-activity relationship of 6-methoxy-2H-chromene is a hot topic in medicinal chemistry research, as scientists explore ways to modify its structure for enhanced efficacy.

The fragrance and flavor industry has also shown interest in 6-methoxy-2H-chromene due to its potential as a synthetic aroma chemical. Its structural similarity to naturally occurring chromenes found in various plants makes it a candidate for creating novel fragrance compounds. This application taps into the growing demand for sustainable aroma chemicals in the personal care and cosmetics industry.

From a material science perspective, researchers are investigating the use of 6-methoxy-2H-chromene in developing advanced functional materials. Its ability to participate in various polymerization reactions makes it potentially useful in creating specialty polymers with unique optical or electronic properties. These developments cater to the increasing need for high-performance materials in electronics and photonics applications.

The analytical characterization of 6-methoxy-2H-chromene typically involves techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods are crucial for quality control in industrial production and are frequently searched topics by analytical chemists working with this compound. Recent advancements in chromatographic separation techniques have improved the ability to detect and quantify 6-methoxy-2H-chromene in complex mixtures.

Environmental considerations regarding 6-methoxy-2H-chromene have also emerged as an important discussion point. Studies on its biodegradation pathways and ecotoxicological profile are becoming increasingly relevant as industries focus on green chemistry principles. This aligns with global trends toward sustainable chemical production and responsible waste management practices.

In the academic sphere, the mechanistic studies of 6-methoxy-2H-chromene reactions continue to provide valuable insights into organic reaction mechanisms. The compound's behavior in various catalytic transformations is a subject of ongoing research, particularly in the context of developing more efficient synthetic methodologies. These investigations respond to the chemical community's growing interest in atom-economical reactions and catalytic processes.

The commercial availability of 6-methoxy-2H-chromene has improved in recent years, with several specialty chemical suppliers now offering this compound in various purity grades. Market analysts note increasing demand for high-purity 6-methoxy-2H-chromene, especially from the pharmaceutical and fragrance sectors. This market trend reflects the compound's growing importance as a versatile chemical intermediate.

Future research directions for 6-methoxy-2H-chromene may include exploring its potential in bio-based materials and investigating novel biological activities of its derivatives. The compound's relatively simple structure combined with its chemical versatility makes it an attractive target for further investigation. These potential applications address current scientific interests in biobased chemicals and multifunctional materials.

Safety considerations for handling 6-methoxy-2H-chromene follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be observed when working with this material. This includes using appropriate personal protective equipment and working in well-ventilated areas, topics frequently searched by laboratory professionals.

The synthesis of 6-methoxy-2H-chromene derivatives continues to be an active area of research, with chemists developing new methods to introduce various functional groups to the chromene core. These synthetic efforts aim to expand the library of available chromene-based compounds for biological evaluation and material applications. Recent publications have highlighted innovative approaches to regioselective functionalization of the chromene ring system.

In conclusion, 6-methoxy-2H-chromene (CAS No. 18385-84-7) represents a versatile and increasingly important compound in modern chemistry. Its applications span multiple industries, from pharmaceuticals to materials science, making it a subject of ongoing research and commercial interest. As scientific understanding of this compound grows, so too does its potential to contribute to advancements in various technological and therapeutic areas.